Cas no 3245-11-2 (1-Pyrenethiol)

1-Pyrenethiol structure
Product name:1-Pyrenethiol
CAS No:3245-11-2
MF:C16H10S
MW:234.315602779388
CID:1451125
1-Pyrenethiol Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrenethiol
- pyrene-1-thiol
-
- Inchi: 1S/C16H10S/c17-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9,17H
- InChI Key: ZLJXXSDJRKUBQX-UHFFFAOYSA-N
- SMILES: C1(S)=C2C3=C4C(C=C2)=CC=CC4=CC=C3C=C1
Computed Properties
- Exact Mass: 234.0504
Experimental Properties
- Density: 1.342±0.06 g/cm3(Predicted)
- Boiling Point: 429.3±14.0 °C(Predicted)
- PSA: 0
- pka: 6?+-.0.30(Predicted)
1-Pyrenethiol Related Literature
-
Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
-
Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
-
Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
-
4. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
-
Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
3245-11-2 (1-Pyrenethiol) Related Products
- 529-36-2(1-Naphthalenethiol)
- 71977-56-5(2,7-Naphthalenedithiol)
- 91-60-1(2-Naphtalenethiol)
- 5325-88-2(1,5-Dimercaptonaphthalene)
- 96892-95-4(Naphthalene-2,6-dithiol)
- 2228939-25-9(tert-butyl 3-(5-methoxy-2-nitrophenyl)piperazine-1-carboxylate)
- 1185073-53-3(3-(4-Methylphenoxy)pyrrolidine hydrochloride)
- 2112096-47-4(methyl 2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)acetate)
- 1806252-42-5(5-(Bromomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-methanol)
- 2731014-56-3(Ethyl 5-(bromomethyl)-2,6-dichloropyridine-3-carboxylate)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
